Cas no 5369-16-4 (3-Isopropylaniline)

3-Isopropylaniline structure

Product Name:3-Isopropylaniline

CAS No:5369-16-4

MF:C₉H₁₃N

MW:135.206222295761

MDL:MFCD00092918

CID:85309

PubChem ID:458679

Update Time:2025-04-18

3-Isopropylaniline Chemical and Physical Properties

Names and Identifiers

- 3-Isopropylaniline
- M-CUMIDINE
- 3-AMINOCUMENE
- m-Isopropylaniline
- 3-Isopropylphenylamine
- 3-propan-2-ylaniline
- 3-Isopropylbenzenamine
- m-Aminocumene
- 3-(propan-2-yl)aniline
- 3-(1-METHYLETHYL)ANILINE
- XCCNRBCNYGWTQX-UHFFFAOYSA-N
- Benzenamine, 3-(1-methylethyl)-
- m-Isopropyl Aniline
- 3-Cumidine
- 3-Isopropylaniline #
- 3-Aminoisopropylbenzene
- 3-isopropylphenyl-amine
- 3-isopropyl-benzenamine
- 3-isopropyl-phenylamine
- 3-iso-propyl-phenylamine
- 3-(methylethyl)phenylamine
- KSC490I1D
- 3-Isopropylanili
- 3-ISOPROPYLANILINE,98%
- CS-W013347
- MFCD00092918
- J-512729
- XCCNRBCNYGWTQX-UHFFFAOYSA-
- DTXSID50332545
- I0433
- FT-0635650
- InChI=1/C9H13N/c1-7(2)8-4-3-5-9(10)6-8/h3-7H,10H2,1-2H3
- PS-3170
- SCHEMBL104340
- BP-21481
- STR09900
- EN300-21207
- A829736
- 5369-16-4
- F21289
- SY005822
- AKOS000121419
- 3-Isopropylaniline, AldrichCPR
- DB-052382
- STL164361
- aniline, 3-isopropyl-
- MDL： MFCD00092918
- Inchi： 1S/C9H13N/c1-7(2)8-4-3-5-9(10)6-8/h3-7H,10H2,1-2H3
- InChI Key： XCCNRBCNYGWTQX-UHFFFAOYSA-N
- SMILES： NC1=CC=CC(=C1)C(C)C

Computed Properties

Exact Mass: 135.10500
Monoisotopic Mass: 135.104799419g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 98.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.2
Topological Polar Surface Area: 26

Experimental Properties

Color/Form: Not determined
Density: 0.9534 g/cm3 (25 ºC)
Boiling Point: 80°C/3mmHg
Flash Point: 94.9±6.5 ºC,
Refractive Index: 1.5445 (589.3 nm 20 ºC)
Solubility: Slightly soluble (1.6 g/l) (25 º C),
PSA: 26.02000
LogP: 2.97340

3-Isopropylaniline Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302-H315-H319
Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
Hazard Category Code： R22;R52
Safety Instruction： S26-S36/37/39
Hazardous Material Identification：
Safety Term：S26-S36/37/39
Storage Condition：Store at room temperature
Risk Phrases：R36/37/38

3-Isopropylaniline Customs Data

HS CODE：2921420090
Customs Data：

China Customs Code:
2921420090

Overview:

2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Isopropylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I824285-500mg	3-Isopropylaniline	5369-16-4		500mg	$ 65.00	2022-06-04
TRC	I824285-2.5g	3-Isopropylaniline	5369-16-4		2.5g	$ 80.00	2022-06-04
TRC	I824285-250mg	3-Isopropylaniline	5369-16-4		250mg	$ 50.00	2022-06-04
Chemenu	CM118249-100g	3-Isopropylaniline	5369-16-4	95%+	100g	$82	2023-01-09
Chemenu	CM118249-500g	3-Isopropylaniline	5369-16-4	95%+	500g	$210	2023-01-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	I0433-500ml	3-Isopropylaniline	5369-16-4	98.0%(GC&T)	500ml	￥3840.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	I0433-25ml	3-Isopropylaniline	5369-16-4	98.0%(GC&T)	25ml	￥510.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	I024A-100g	3-Isopropylaniline	5369-16-4	98%	100g	￥583.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	I024A-25g	3-Isopropylaniline	5369-16-4	98%	25g	￥176.0	2022-06-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I62570-10g	3-Isopropylaniline	5369-16-4	97%	10g	¥85.0	2023-09-07

3-Isopropylaniline Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:5369-16-4)3-异丙基苯胺

Order Number:LE1643691

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:30

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:5369-16-4)3-Isopropylaniline

Order Number:1643691;sfd19004

Stock Status:in Stock

Quantity:Company Customization/200kg

Purity:98%/99.9%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

Price ($):discuss personally

Email:sales2@senfeida.com

3-Isopropylaniline Related Literature

1. Room temperature N-alkylation of amines with alcohols under UV irradiation catalyzed by Cu–Mo/TiO2

Lina Zhang,Yan Zhang,Youquan Deng,Feng Shi Catal. Sci. Technol. 2015 5 3226
2. Assessment of the substituent constants of the 3-thioxo-1,2-dithiol-4- and -5-yl groups through pK a values measurements of 4 and 5-(hydroxy- or amino-phenyl)-1,2-dithiole-3-thiones in water at 298 K

Marylène Chollet,Béatrice Legouin,Jean-Louis Burgot a values measurements of 4 and 5-(hydroxy- or amino-phenyl)-12-dithiole-3-thiones in water at 298 K. Marylène Chollet Béatrice Legouin Jean-Louis Burgot J. Chem. Soc. Perkin Trans. 2 1998 2227
3. Novel generation of parent, alkyl, dialkyl and alicyclic nitrenium ions in photolyses of pyridinium, quinolinium, bipyridinium and phenanthrolinium salts and aromatic N-substitution by nitrenium ions

Hiroshi Takeuchi,Satoshi Hayakawa,Toshikatsu Tanahashi,Atsushi Kobayashi,Taki Adachi,Dai Higuchi J. Chem. Soc. Perkin Trans. 2 1991 847
4. Kinetics and mechanism of hydrolysis of phenylureas

Stefano Salvestrini,Paola Di Cerbo,Sante Capasso J. Chem. Soc. Perkin Trans. 2 2002 1889

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